Cas no 93002-38-1 (4-Heptanethiol,2,2,4,6,6-pentamethyl-)

• Product Name: 4-Heptanethiol,2,2,4,6,6-pentamethyl-
• CAS No: 93002-38-1
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 810502
• PubChem ID: 3022051
• Update Time: 2025-04-19

4-Heptanethiol,2,2,4,6,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Heptanethiol,2,2,4,6,6-pentamethyl-
• 2,2,4,6,6-pentamethylheptane-4-thiol
• DTXSID90239241
• CXUHLUIXDGOURI-UHFFFAOYSA-N
• NS00039513
• SCHEMBL307674
• 2,2,4,6,6-Pentamethyl-4-heptanethiol
• 93002-38-1
• EINECS 296-714-7
• MFCD00043233

• MDL： MFCD00043233
• Inchi： 1S/C12H26S/c1-10(2,3)8-12(7,13)9-11(4,5)6/h13H,8-9H2,1-7H3
• InChI Key： CXUHLUIXDGOURI-UHFFFAOYSA-N
• SMILES： SC(C)(CC(C)(C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 202.175522
• Monoisotopic Mass: 202.175522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• XLogP3: 4.9

Experimental Properties

• Density: 0.8667 g/cm3 (20 ºC)
• Boiling Point: 91-92 ºC (7 Torr)
• Flash Point: 72.5±18.6 ºC,
• Refractive Index: 1.4679 (589.3 nm 20 ºC)
• Solubility: Almost insoluble (0.012 g/l) (25 º C),